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Compound Name:
4,5-Dimethoxyisobenzofuran-

1(3H)-one

CAS No.: 4741-58-6

Cat. No.: B1611054

Get Quote

Executive Summary & Chemical Identity
4,5-Dimethoxyisobenzofuran-1(3H)-one, commonly referred to as 4,5-dimethoxyphthalide, is

a highly versatile oxygenated phthalide scaffold[1]. In medicinal chemistry and advanced

organic synthesis, the phthalide core is recognized as a "privileged scaffold" due to its

prevalence in bioactive natural products and its utility as a rigid building block. Specifically, the

4,5-dimethoxy substitution pattern provides unique electronic and steric properties that make it

an ideal precursor for the synthesis of complex isoindoline derivatives[2], novel alkaloid

analogs, and as a highly specific analytical reference standard in biochemical degradation

studies[3].

Physicochemical Profiling
To facilitate assay development and synthetic planning, the core physicochemical parameters

of 4,5-dimethoxyphthalide are summarized below.
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Property Value

Chemical Name 4,5-Dimethoxyisobenzofuran-1(3H)-one

Common Synonym 4,5-Dimethoxyphthalide

CAS Registry Number 4741-58-6[1]

Molecular Formula C₁₀H₁₀O₄[4]

Molecular Weight 194.18 g/mol [3]

Monoisotopic Mass 194.0579 Da

Topological Polar Surface Area (TPSA) ~44.7 Å²

Key Structural Motif Oxygenated Phthalide (Isobenzofuranone)

Mechanistic Synthesis & Retrosynthetic Analysis
The most field-proven, scalable route to 4,5-dimethoxyphthalide involves the direct

chloromethylation of 3,4-dimethoxybenzoic acid, followed by spontaneous intramolecular

lactonization[2].

Causality Behind the Chemistry: The reaction utilizes formaldehyde (formalin) saturated with

anhydrous hydrogen chloride (HCl) gas. The high concentration of HCl serves a dual

mechanistic purpose:

It protonates formaldehyde to generate the highly electrophilic chloromethyl cation ( +CH2​Cl

), which is necessary to overcome the deactivating nature of the carboxyl group on the

aromatic ring.

It drives the equilibrium of the reaction forward. The strongly activating methoxy groups at

positions 3 and 4 direct the electrophilic aromatic substitution to position 2. Although position

2 is sterically hindered, the substitution is thermodynamically driven by the subsequent rapid

intramolecular cyclization between the newly formed chloromethyl group and the adjacent

carboxyl group, yielding the highly stable five-membered lactone ring.

3,4-Dimethoxybenzoic Acid Chloromethylation
(HCHO, HCl gas)

2-Chloromethyl
Intermediate

Intramolecular
Lactonization 4,5-Dimethoxyphthalide
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Figure 1: Synthesis workflow of 4,5-dimethoxyphthalide via chloromethylation.

Protocol 1: Synthesis of 4,5-Dimethoxyphthalide
This protocol is a self-validating system adapted from established patent literature for high-yield

recovery[2].

Preparation of Reagent: Saturate 36 mL of aqueous formaldehyde (formalin) with anhydrous

hydrogen chloride gas. Caution: This process is highly exothermic; perform in a well-

ventilated fume hood using an ice bath to control the initial dissolution.

Substrate Addition: Add 5.0 g (27 mmol) of 3,4-dimethoxybenzoic acid to the acidic formalin

solution.

Reaction Execution: Stir the mixture while continuously bubbling HCl gas at 65°C for 2

hours.

Expert Insight: Continuous bubbling ensures the reaction matrix remains saturated with

HCl, preventing the reverse reaction and driving the chloromethylation to completion.

Concentration: Concentrate the reaction solution under reduced pressure to remove excess

formaldehyde and volatile HCl.

Neutralization & Precipitation (Self-Validation): Add 16 mL of distilled water to the residue.

Carefully neutralize the mixture using dilute aqueous ammonia (2:3 ratio of concentrated

aqueous ammonia to water).

Validation Check: The neutralization step will induce the immediate precipitation of the

crude 4,5-dimethoxyphthalide as the pH approaches neutrality, visually confirming

successful lactonization.

Isolation: Filter the precipitate, wash with cold distilled water, and recrystallize from ethanol

to yield the pure lactone.

Downstream Applications in Drug Development
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4,5-Dimethoxyphthalide is not merely an endpoint; it is a critical node in the synthesis of

advanced therapeutics and serves as a vital analytical standard.

4,5-Dimethoxyphthalide

Isoindoline Derivatives

 Amine + NaBH4

Analytical Standard

 GC-MS Reference

Alkaloid Scaffolds

 Structural Elaboration

Click to download full resolution via product page

Figure 2: Downstream applications of the 4,5-dimethoxyphthalide scaffold.

Protocol 2: Conversion to Isoindoline Scaffold
Isoindolines are crucial for creating various CNS-active compounds and kinase inhibitors.

Amidation: Heat 4,5-dimethoxyphthalide in glacial acetic acid or dimethylformamide (DMF)

with a primary amine ( R−NH2​). The amine attacks the lactone carbonyl, opening the ring,

which is followed by dehydration to form the corresponding phthalimidine (lactam)[2].

Reduction: Dissolve the resulting lactam in a mixed solvent system of methanol and

tetrahydrofuran (THF).

Hydride Addition (Self-Validation): Slowly add sodium borohydride ( NaBH4​). Monitor the

reaction via FT-IR; the disappearance of the strong lactam carbonyl stretch (~1680 cm⁻¹)

validates the complete reduction to the substituted isoindoline[2].

Furthermore, in complex biochemical assays, such as the biodegradation of persistent organic

pollutants by Cytochrome P450cam (CYP101A1) mutants, 4,5-dimethoxyphthalide acts as a

critical synthetic reference standard (M+ 194) for GC-MS validation[3].

Analytical Characterization & Regiochemical
Validation
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To ensure scientific integrity, rigorous analytical characterization is required to confirm the

regioselectivity of the chloromethylation step.

Mass Spectrometry (EI-MS): The molecular ion peak is observed at m/z 194. A characteristic

fragmentation pattern involves the loss of CO2​(M-44) from the lactone ring, yielding a

prominent m/z 150 fragment[3].

¹H NMR (CDCl₃) & Regiochemical Pitfalls:

Lactone CH2​(C3): Appears as a sharp singlet around δ 5.23 ppm[5].

Methoxy Protons: Two distinct singlets around δ 3.95 and δ 3.99 ppm[5].

Aromatic Protons (C6 and C7) - Expert Insight: In true 4,5-dimethoxyphthalide, the

aromatic protons at positions 6 and 7 are ortho to one another, which should theoretically

manifest as an AB system (two doublets, J≈8 Hz). However, researchers must exercise

extreme caution: if empirical ¹H NMR data presents two distinct aromatic singlets (e.g., δ

7.30 and 6.92 ppm)[5], this strongly indicates para-oriented protons. Such a spectrum

actually belongs to the 5,6-dimethoxyphthalide (meconine) isomer, arising from

chloromethylation at position 6 rather than position 2. Recognizing this regiochemical

divergence is a critical self-validating step in phthalide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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